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Compound of Interest

1,11b-Dihydro-11b-
Compound Name:
hydroxymaackiain

Cat. No.: B15589607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of the research surrounding
the pterocarpan 1,11b-Dihydro-11b-hydroxymaackiain, also known as Erycibenin C. The
document collates available data on its biological activity, particularly its hepatoprotective
effects, and details the experimental protocols for its isolation and evaluation. This review is
intended to serve as a foundational resource for researchers and professionals in the fields of
natural product chemistry, pharmacology, and drug development.

Introduction

1,11b-Dihydro-11b-hydroxymaackiain is a pterocarpan, a class of isoflavonoids known for
their diverse biological activities. Pterocarpans are phytoalexins, produced by plants in
response to pathogen attack, and have demonstrated a range of pharmacological properties,
including antifungal, anti-inflammatory, antioxidant, and antitumor effects. 1,11b-Dihydro-11b-
hydroxymaackiain was first isolated from the stems of Erycibe expansa, a plant used in
traditional medicine.[1] This review will focus on the scientific literature pertaining to this
specific compound, with a primary emphasis on its documented hepatoprotective properties.

Chemical Structure and Properties

Chemical Name: 1,11b-Dihydro-11b-hydroxymaackiain (Erycibenin C) CAS Number:
210537-05-6 Molecular Formula: CieH1406 Molecular Weight: 302.28 g/mol Class: Pterocarpan
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The structure of 1,11b-Dihydro-11b-hydroxymaackiain is characterized by a tetracyclic ring
system, which is the core structure of all pterocarpans. The specific stereochemistry and
substitution pattern are crucial for its biological activity. Spectroscopic data, including 1H and
13C NMR, have been used to elucidate its structure.

Biological Activity: Hepatoprotective Effects

The primary biological activity reported for 1,11b-Dihydro-11b-hydroxymaackiain is its
hepatoprotective effect. Research has shown that the methanolic extract of Erycibe expansa
stems, from which this compound was isolated, exhibits a protective effect against D-
galactosamine-induced cytotoxicity in primary cultured mouse hepatocytes.[1]

While the ethyl acetate-soluble fraction of the methanolic extract, containing 1,11b-Dihydro-
11b-hydroxymaackiain, was identified as the most active fraction, a specific IC50 value for
this compound was not reported in the seminal study by Matsuda et al. (2004). However, the
study did report the hepatoprotective activities of other isoflavones isolated from the same
plant, providing context for the potential potency of compounds from this source.

Quantitative Data

The following table summarizes the available quantitative data for the hepatoprotective activity
of compounds isolated from Erycibe expansa against D-galactosamine-induced cytotoxicity in
primary cultured mouse hepatocytes, as reported by Matsuda et al. (2004).[1]
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Compound Type IC50 (pM)
Erycibenin A Prenylisoflavone 79
Genistein Isoflavone 29
Orobol Isoflavone 36

5,7,4'-Trihydroxy-3'-

_ Isoflavone 55
methoxyisoflavone
1,11b-Dihydro-11b-
hydroxymaackiain (Erycibenin Pterocarpan Not Reported
C)
EtOAc-soluble fraction Fraction Most Potent Fraction

Experimental Protocols
Isolation of 1,11b-Dihydro-11b-hydroxymaackiain
(Erycibenin C)

The following protocol for the isolation of 1,11b-Dihydro-11b-hydroxymaackiain from the
stems of Erycibe expansa is based on the methodology described by Matsuda et al. (2004).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Review of 1,11b-Dihydro-11b-
hydroxymaackiain Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589607#literature-review-of-1-11b-dihydro-11b-
hydroxymaackiain-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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